Cas no 1807135-29-0 (Ethyl 3-(chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-5-acetate)

• Product Name: Ethyl 3-(chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-5-acetate
• CAS No: 1807135-29-0
• MF: C₁₁H₁₁ClF₃NO₂
• MW: 281.658752679825
• CID: 4885326
• Update Time: 2025-10-30

Ethyl 3-(chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-5-acetate

• Inchi： 1S/C11H11ClF3NO2/c1-2-18-8(17)4-6-3-7(5-12)9(10(13)14)16-11(6)15/h3,10H,2,4-5H2,1H3
• InChI Key： JRPGFEFBIMBOIP-UHFFFAOYSA-N
• SMILES： ClCC1C(C(F)F)=NC(=C(C=1)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 281
• XLogP3: 2.5
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 3-(chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-5-acetate

Recent Advances in the Study of Ethyl 3-(chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-5-acetate (CAS: 1807135-29-0)

Ethyl 3-(chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-5-acetate (CAS: 1807135-29-0) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and oncological disorders. Recent studies have highlighted its potential in the development of novel therapeutics, owing to its unique chemical properties and biological activity.

The primary focus of current research revolves around the compound's role as a precursor in the synthesis of small-molecule inhibitors. Specifically, it has been utilized in the development of kinase inhibitors that show promise in treating cancers such as glioblastoma and non-small cell lung cancer (NSCLC). The presence of the difluoromethyl and chloromethyl groups in the pyridine ring enhances the compound's reactivity, making it a versatile building block for further chemical modifications.

One of the most notable advancements in this area is the use of Ethyl 3-(chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-5-acetate in the synthesis of selective EGFR (Epidermal Growth Factor Receptor) inhibitors. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit high selectivity and potency against mutant EGFR isoforms, which are often resistant to conventional therapies. The study employed a combination of molecular docking and in vitro assays to validate the efficacy of these derivatives.

In addition to its applications in oncology, this compound has also been investigated for its potential in neurodegenerative diseases. Research conducted at the University of California, San Francisco, revealed that fluorinated pyridine derivatives, including Ethyl 3-(chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-5-acetate, can modulate the activity of gamma-secretase, an enzyme implicated in the pathogenesis of Alzheimer's disease. These findings open new avenues for the development of disease-modifying therapies.

From a synthetic chemistry perspective, recent efforts have focused on optimizing the yield and purity of Ethyl 3-(chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-5-acetate. A study published in Organic Process Research & Development outlined a scalable and cost-effective synthesis route, which employs catalytic hydrogenation and fluorination techniques. This advancement is expected to facilitate large-scale production and further exploration of the compound's therapeutic potential.

In conclusion, Ethyl 3-(chloromethyl)-2-(difluoromethyl)-6-fluoropyridine-5-acetate (CAS: 1807135-29-0) represents a promising scaffold in medicinal chemistry, with applications spanning oncology and neurology. Ongoing research continues to uncover its multifaceted roles, paving the way for innovative drug discovery and development. Future studies are likely to explore its utility in other therapeutic areas, as well as its potential for combination therapies.